Cas no 1261931-15-0 (2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid)

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid structure
1261931-15-0 structure
Product Name:2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid
CAS No:1261931-15-0
MF:C14H10FNO4
MW:275.231907367706
CID:2764265
PubChem ID:53224174
Update Time:2025-04-21

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID60688146
    • 2-(4-FLUORO-3-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
    • 1261931-15-0
    • 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%
    • 2-[4-Fluoro-3-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
    • MFCD18318256
    • 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid
    • Inchi: 1S/C14H10FNO4/c1-20-14(19)10-6-8(2-3-11(10)15)12-7-9(13(17)18)4-5-16-12/h2-7H,1H3,(H,17,18)
    • InChI Key: FDFBUAUASFAYJR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(=O)OC)C1C=C(C(=O)O)C=CN=1

Computed Properties

  • Exact Mass: 275.05938596Da
  • Monoisotopic Mass: 275.05938596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.5Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.